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Compound of Interest

Compound Name: cis-1,2-Cyclohexanediol

Cat. No.: B155557 Get Quote

This guide provides an in-depth overview of the core physical properties of cis-1,2-
Cyclohexanediol, tailored for researchers, scientists, and professionals in drug development.

It includes a summary of quantitative data, detailed experimental protocols for property

determination, and a logical workflow for its characterization.

Core Physical and Chemical Properties
cis-1,2-Cyclohexanediol is a cyclic organic compound notable for its two hydroxyl groups on

adjacent carbons in a cis configuration. This structure significantly influences its physical and

chemical behavior, particularly its polarity and hydrogen bonding capabilities.

Data Presentation: Physical Properties
The following table summarizes the key physical properties of cis-1,2-Cyclohexanediol.
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Property Value Notes

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol [1][2][3]

Appearance

White to almost white

crystalline powder or flakes.[1]

[2][3]

Melting Point 97-101 °C
A range of 98-101 °C is also

reported.[2]

Boiling Point 116 °C at 13 mmHg[1][4]
Another source reports 120 °C

at 15 torr.[2]

Density 1.183 g/cm³[2]
An estimated value of 1.0297

is also available.[4][5]

Water Solubility Soluble.[2][6]

Moderately soluble due to

hydrogen bonding from

hydroxyl groups.[6]

Solubility in Organic Solvents
Soluble in methanol and

ethanol.[1][4][5][6]

pKa 14.49 ± 0.40 (Predicted) [4][5]

Vapor Pressure 0.01 mmHg [3]

Spectral Data
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Spectrum Type Key Peaks/Shifts (Solvent)

¹H NMR
Chemical shifts are available in databases for

solvents like CDCl₃ and D₂O.[7][8]

¹³C NMR
Chemical shifts have been recorded in CDCl₃

and D₂O.[7][8]

Infrared (IR)

In CCl₄, a peak at 3628 cm⁻¹ is attributed to the

free OH group, and a peak around 3590 cm⁻¹

corresponds to the intramolecularly bonded OH

group.[9]

Experimental Protocols
Detailed methodologies for determining the key physical properties of cis-1,2-
Cyclohexanediol are outlined below.

Determination of Melting Point
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline solid, this occurs over a narrow range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes

Thermometer

Mortar and pestle

Procedure:

Ensure the cis-1,2-Cyclohexanediol sample is dry and finely powdered. If necessary, gently

grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
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Place the capillary tube into the heating block or oil bath of the melting point apparatus.

Heat the sample at a steady rate of approximately 10-20 °C per minute initially.

As the temperature approaches the expected melting point (around 90 °C), reduce the

heating rate to 1-2 °C per minute to ensure accurate determination.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point (Reduced Pressure)
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding pressure. Since cis-1,2-Cyclohexanediol has a high boiling point at atmospheric

pressure, it is determined under reduced pressure to prevent decomposition.

Apparatus:

Short-path distillation apparatus

Round-bottom flask

Thermometer and adapter

Vacuum pump and manometer

Heating mantle

Procedure:

Place a small amount of cis-1,2-Cyclohexanediol into the round-bottom flask.

Assemble the short-path distillation apparatus, ensuring all joints are properly sealed.

Position the thermometer bulb just below the side arm leading to the condenser.

Connect the apparatus to a vacuum pump and reduce the pressure to the desired level (e.g.,

13 mmHg).
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Begin heating the sample gently.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed on the thermometer bulb. This temperature is the boiling point at the recorded

pressure.

Determination of Solubility
Principle: Solubility is the ability of a solute to dissolve in a solvent to form a homogeneous

solution. This is a qualitative assessment.

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

Various solvents (e.g., water, methanol, ethanol, diethyl ether)

Procedure:

Place approximately 10 mg of cis-1,2-Cyclohexanediol into a small test tube.

Add 1 mL of the chosen solvent to the test tube.

Vigorously shake or vortex the test tube for 1-2 minutes.

Observe the mixture. If the solid completely disappears, the compound is considered

soluble. If a solid remains, it is insoluble. If some dissolves, it is partially soluble.[10][11][12]

[13][14]

Repeat this process for each solvent to be tested.

Spectroscopic Analysis
a) Nuclear Magnetic Resonance (NMR) Spectroscopy
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Principle: NMR spectroscopy provides detailed information about the molecular structure of a

compound by observing the magnetic properties of atomic nuclei.

Apparatus:

NMR spectrometer

NMR tubes

Deuterated solvent (e.g., CDCl₃, D₂O)

Pipettes

Procedure for ¹H and ¹³C NMR:

Dissolve 5-10 mg of cis-1,2-Cyclohexanediol in approximately 0.7 mL of a suitable

deuterated solvent in a small vial.

Transfer the solution to a clean, dry NMR tube.

Place the NMR tube in the spectrometer.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures.

Process the spectra to determine chemical shifts, integration (for ¹H), and coupling

constants.

b) Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which

causes vibrations of the chemical bonds. This provides information about the functional groups

present.

Apparatus:

FTIR spectrometer
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Sample holder (e.g., KBr pellet press or ATR accessory)

Mortar and pestle (for KBr pellet)

Procedure (KBr Pellet Method):

Thoroughly mix a small amount (1-2 mg) of cis-1,2-Cyclohexanediol with approximately

100 mg of dry KBr powder in a mortar.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Place the pellet in the sample holder of the FTIR spectrometer.

Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Identify the characteristic absorption bands, particularly for the O-H and C-O functional

groups.

Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a sample of cis-1,2-Cyclohexanediol.
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Initial Characterization

Structural & Purity Verification

Further Physical Properties

Final Data Compilation

Sample of cis-1,2-Cyclohexanediol

Visual Inspection (Appearance)

Step 1

Melting Point Determination

Step 2

Solubility Testing

Step 3

NMR Spectroscopy (1H, 13C)

IR Spectroscopy

Step 4

Purity Assessment (e.g., GC)

Step 5

Boiling Point (Reduced Pressure)

Density Measurement

Step 6

Compile Data Table

Generate Technical Report

Final Step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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